3-methoxy-1-methyl-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C15H17N7O2/c1-21-9-11(15(20-21)24-3)14(23)18-7-10-6-12(19-22(10)2)13-8-16-4-5-17-13/h4-6,8-9H,7H2,1-3H3,(H,18,23)
• InChI Key: KNTDTZNXNPLPPE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC2=CC(=NN2C)C3=NC=CN=C3
• Molecular Formula: C15H17N7O2
• Molecular Weight: 327.34 g/mol

Description

3-methoxy-1-methyl-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H17N7O2 and its molecular weight is 327.348. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Studies have focused on the synthesis and characterization of pyrazole derivatives, revealing their potential for further chemical and biological investigation. For instance, Hassan et al. (2014) synthesized new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, characterizing them through elemental analysis and spectral data, and evaluated their cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014). Similarly, Kumar et al. (2018) synthesized and characterized a novel pyrazole derivative, exploring its thermo-optical properties and intermolecular interactions through X-ray crystallography and Hirshfeld surface analysis (Kumara, Kumar, Kumar, & Lokanath, 2018).

Biological Activities

The search for new therapeutic agents has led to the investigation of pyrazole derivatives for their potential biological activities. Hassan et al. (2015) synthesized pyrazolo[1,5-a]pyrimidines and related Schiff bases, assessing their cytotoxicity against several human cancer cell lines, which underscores the potential of such compounds in cancer research (Hassan, Hafez, Osman, & Ali, 2015). Additionally, the antimicrobial properties of pyrazole derivatives have been highlighted by Aytemir et al. (2003), who synthesized 3-hydroxy-4-oxo-4H-pyran-2-carboxamide derivatives with promising activity against a range of bacterial and fungal strains (Aytemir, Erol, Hider, & Özalp, 2003).

Chemical Transformations and Applications

Research into the chemical transformations of pyrazole derivatives has provided valuable insights into their versatility and potential applications. Bulychev et al. (1980) investigated the synthesis and functionalization of trisubstituted pyrazolo[3,4-d]pyrimidines, highlighting their significance in the development of new heterocyclic compounds (Bulychev, Korbukh, & Preobrazhenskaya, 1980). This research demonstrates the chemical flexibility of pyrazole derivatives, which can be tailored for specific scientific or pharmacological needs.